Cas no 1603502-87-9 (5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile)
1603502-87-9 structure
Product Name:5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile
CAS No:1603502-87-9
MF:C10H13N3S
MW:207.295320272446
CID:5698529
PubChem ID:115681016
Update Time:2023-11-24
5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1603502-87-9
- 5-((1-(Methylthio)propan-2-yl)amino)picolinonitrile
- EN300-1274213
- 5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile
- 2-Pyridinecarbonitrile, 5-[[1-methyl-2-(methylthio)ethyl]amino]-
- 5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile
-
- Inchi: 1S/C10H13N3S/c1-8(7-14-2)13-10-4-3-9(5-11)12-6-10/h3-4,6,8,13H,7H2,1-2H3
- InChI Key: JDCKRNUCROQYGO-UHFFFAOYSA-N
- SMILES: S(C)CC(C)NC1C=NC(C#N)=CC=1
Computed Properties
- Exact Mass: 207.08301860g/mol
- Monoisotopic Mass: 207.08301860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 411.6±40.0 °C(Predicted)
- pka: 0.26±0.11(Predicted)
5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1274213-0.05g |
5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile |
1603502-87-9 | 0.05g |
$1140.0 | 2023-06-08 | ||
| Enamine | EN300-1274213-0.1g |
5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile |
1603502-87-9 | 0.1g |
$1195.0 | 2023-06-08 | ||
| Enamine | EN300-1274213-0.25g |
5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile |
1603502-87-9 | 0.25g |
$1249.0 | 2023-06-08 | ||
| Enamine | EN300-1274213-0.5g |
5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile |
1603502-87-9 | 0.5g |
$1302.0 | 2023-06-08 | ||
| Enamine | EN300-1274213-1.0g |
5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile |
1603502-87-9 | 1g |
$1357.0 | 2023-06-08 | ||
| Enamine | EN300-1274213-2.5g |
5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile |
1603502-87-9 | 2.5g |
$2660.0 | 2023-06-08 | ||
| Enamine | EN300-1274213-5.0g |
5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile |
1603502-87-9 | 5g |
$3935.0 | 2023-06-08 | ||
| Enamine | EN300-1274213-10.0g |
5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile |
1603502-87-9 | 10g |
$5837.0 | 2023-06-08 | ||
| Enamine | EN300-1274213-50mg |
5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile |
1603502-87-9 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1274213-100mg |
5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile |
1603502-87-9 | 100mg |
$678.0 | 2023-10-01 |
5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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